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Application Notes and Protocols for Utilizing the Rich Longitudinal Data from the Born in

Bradford (BiB) Cohort

The Born in Bradford (BiB) study is a world-leading longitudinal birth cohort study, providing a

rich and diverse dataset for researchers, scientists, and drug development professionals. This

guide outlines the necessary steps and protocols for accessing BiB data for your research

projects. The BiB cohort has tracked the health and wellbeing of over 13,500 children and their

parents in Bradford, a city with high levels of ethnic diversity and deprivation, since 2007.[1][2]

This creates a unique opportunity to investigate the complex interplay of genetic,

environmental, and social factors on health and disease.

Data Access Application Protocol
Access to the BiB data is governed by the BiB Executive Group to ensure the research is of

high quality and ethically sound.[3][4] The application process is designed to be collaborative

and supportive of researchers' needs.

Step 1: Initial Exploration and Familiarization
Before initiating a formal data request, researchers are strongly encouraged to thoroughly

review the available documentation to ensure the BiB dataset is suitable for their research

questions.[5]
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Guidance for Collaborators: This document outlines the principles of collaboration with the

BiB study.

Data Summary: Provides a high-level overview of the various studies and the structure of the

available data.[5][6]

Data Dictionary: A detailed catalogue of the specific variables within the BiB data warehouse

is available on GitHub.[5][6][7]

Step 2: Expression of Interest (EoI)
Once you have a clear research proposal, the next step is to complete and submit an

Expression of Interest (EoI) form.[5][6] This form can be obtained from the BiB website and

should be submitted to --INVALID-LINK--.[5][6][8]

Step 3: Review by the BiB Executive Committee
The BiB Executive Committee meets monthly to review all EoI submissions.[6] The committee

assesses the scientific merit, feasibility, and ethical implications of the proposed research. You

can expect to be informed of the outcome within one week of the meeting.[6]

Step 4: Formal Agreements
Upon approval of your EoI, you will be required to complete the following legal documents:

Data Sharing Contract (DSC): A contractual agreement with your organization.[6]

Data Sharing Agreement (DSA): A project-specific agreement.[6]

Material Transfer Agreement (MTA): Required if your request involves access to biological

samples.[5]

The timeline for receiving the data is dependent on the prompt return of these signed

agreements.[6]

Step 5: Data Extraction and Delivery
After the agreements are in place, a BiB analyst will contact you to finalize your data

requirements.[6] The aim is to provide the data within two weeks of confirming the variable list,
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although more complex datasets may take longer.[6] Please note that there is a fee for

accessing the data to cover the costs of data extraction and curation, as BiB does not receive

specific funding for this purpose.[5][6]

Data Access Workflow
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Caption: A flowchart illustrating the step-by-step process for researchers to access Born in

Bradford study data.

Available Quantitative Data
The BiB study has collected a vast amount of quantitative data across various domains. The

following tables provide a summary of the key data types available to researchers.

Table 1: Core Cohort Demographics and Socioeconomic Data

Data Category Description

Participant Demographics Age, sex, ethnicity, family structure.

Socioeconomic Status
Household income, parental education,

employment status, housing tenure.

Geographical Data
Residential address and grid reference

(anonymized).[8]

Table 2: Health and Biological Data

Data Category Description

Maternal Health
Antenatal health, pregnancy complications,

mental health (depression).[2]

Child Health
Birth weight, gestational age, childhood

illnesses, growth and development metrics.[2]

Routine Health Records
Linked data from General Practice (SystmOne),

hospital admissions, and A&E visits.[3][8]

Biological Samples
Blood (maternal, cord, child), urine, and saliva

samples.[3]

-omics Data
Genomics, metabolomics, and proteomics data

are available for a large subset of the cohort.[9]

Table 3: Education and Lifestyle Data
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Data Category Description

Education Records

Linked data including Early Years Foundation

Stage (EYFS) Profile, Year 1 Phonics

Assessment, and Key Stage 1 Assessment.[8]

Lifestyle Factors

Diet, physical activity, smoking, and alcohol

consumption data collected through

questionnaires.[2]

Environmental Exposures
Data on the built and natural environment linked

to participants' geocoded home addresses.[9]

Experimental Protocols
While specific, detailed experimental protocols for every assay and data collection instrument

are extensive, researchers can access detailed information through the BiB Data Dictionary

and by direct communication with the BiB team. The following provides a general overview of

the methodologies employed for key data types.

Data Collection Methodology Overview
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Data Type General Methodology

Questionnaire Data

Self-administered and interviewer-led

questionnaires were used to collect a wide

range of information on health, lifestyle, and

socioeconomic factors from mothers, partners,

and children at various time points.[2]

Biological Sample Collection

Blood, urine, and saliva samples were collected

from mothers during pregnancy and from

children at birth and subsequent follow-ups.

Standardized protocols were used for sample

collection, processing, and storage in a

dedicated biobank.[3]

Routine Data Linkage

Consent was obtained from participants to link

their study data with their routine health and

education records.[3] This linkage is performed

securely using NHS numbers and Unique Pupil

Reference numbers.[3][8]

Physical Measurements

Trained researchers collected anthropometric

measurements such as height, weight, and

skinfold thickness at various stages of the study.

Cognitive and Sensorimotor Assessments

Standardized assessments were conducted in

school and community settings to measure

cognitive and sensorimotor development in

children.[10]

For specific protocols related to laboratory analyses of biological samples (e.g., metabolomics,

genomics), researchers should consult the BiB publications or contact the BiB team directly for

detailed information.

Publication and Acknowledgement
Researchers using BiB data are required to acknowledge the Born in Bradford study in all

publications and presentations.[6] Furthermore, any potential publications must be provided to
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the BiB Executive for review at least one month prior to submission.[6] The standard

acknowledgement text can be obtained from the BiB website.[6]

Logical Relationship of Data Access Components
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Formulate Research Question

Review BiB Documentation

Submit EoI
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(Data Summary, Dictionary)
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Caption: The interconnected responsibilities of the researcher and the Born in Bradford study

team throughout the data access and research process.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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